Cas no 122970-31-4 (Adenosine,2',3'-dideoxy-2-ethyl- (9CI))

• Product Name: Adenosine,2',3'-dideoxy-2-ethyl- (9CI)
• CAS No: 122970-31-4
• MF: C₁₂H₁₇N₅O₂
• MW: 263.295681715012
• CID: 200458
• PubChem ID: 452094
• Update Time: 2025-04-19

Adenosine,2',3'-dideoxy-2-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2',3'-dideoxy-2-ethyl- (9CI)
• [(2S,5R)-5-(6-amino-2-ethylpurin-9-yl)oxolan-2-yl]methanol
• 2',3'-Dideoxy-2-ethyladenosine
• Adenosine, 2',3'-dideoxy-2-ethyl-
• [(2S,5R)-5-(6-amino-2-ethyl-purin-9-yl)tetrahydrofuran-2-yl]methanol
• DTXSID70153815
• 122970-31-4
• SCHEMBL9810657
• ((2S,5R)-5-(6-Amino-2-ethyl-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
• 2-Et-ddA
• [(2S,5R)-5-(6-amino-2-ethyl-9H-purin-9-yl)oxolan-2-yl]methanol

• Inchi： 1S/C12H17N5O2/c1-2-8-15-11(13)10-12(16-8)17(6-14-10)9-4-3-7(5-18)19-9/h6-7,9,18H,2-5H2,1H3,(H2,13,15,16)/t7-,9+/m0/s1
• InChI Key： OZAGYDCENWIMHB-IONNQARKSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C=NC2C(N)=NC(CC)=NC1=2

Computed Properties

• Exact Mass: 263.13841
• Monoisotopic Mass: 263.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 417.2°Cat760mmHg
• Flash Point: 206.1°C
• Refractive Index: 1.751
• PSA: 99.08